Cas no 89639-83-8 (4,5-Dimethyl-2-furoic Acid)

• Product name: 4,5-Dimethyl-2-furoic Acid
• CAS No: 89639-83-8
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD00085031
• CID: 719956
• PubChem ID: 2774924

4,5-Dimethyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethylfuran-2-carboxylic acid
• 2-Furancarboxylic acid,4,5-dimethyl-
• 4,5-DIMETHYL-2-FUROIC ACID
• 2,3-dimethylfuran-5-carboxylic acid
• 2-Furancarboxylic acid,4,5-dimethyl
• 4,5-dimethyl-2-furancarboxylic acid
• 4,5-Dimethyl-furan-2-carbonsaeure
• 4,5-dimethyl-furan-2-carboxylic acid
• 4,5-dimethylfurancarboxylic acid
• 2-Furoic acid, 4,5-dimethyl- (6CI, 7CI)
• 4,5-Dimethyl-2-furancarboxylic acid (ACI)
• SCHEMBL700764
• J-640032
• SB61721
• 89639-83-8
• W-200522
• AKOS005258260
• GEO-01194
• EN300-101175
• DB-057151
• 4,5-dimethylfuran-2-carboxylicAcid
• 3-Methylbenzofurane
• BNVXYXRSJIWWDX-UHFFFAOYSA-N
• Z1201618976
• MFCD00085031
• DTXSID70379275
• AS-42131
• 4,5-dimethyl-2-furoic acid, AldrichCPR
• J-800034
• CS-0112756
• 4,5-Dimethyl-2-furoic Acid

• MDL： MFCD00085031
• Inchi： 1S/C7H8O3/c1-4-3-6(7(8)9)10-5(4)2/h3H,1-2H3,(H,8,9)
• InChI Key： BNVXYXRSJIWWDX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C)=C(C)O1)O

Computed Properties

• Exact Mass: 140.04700
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• Tautomer Count: 3
• XLogP3: 1.6
• Surface Charge: 0

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.194
• Melting Point: 146-148°C
• Boiling Point: 254.6°C at 760 mmHg
• Flash Point: 107.8°C
• Refractive Index: 1.51
• PSA: 50.44000
• LogP: 1.59460
• Solubility: Not determined

4,5-Dimethyl-2-furoic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

4,5-Dimethyl-2-furoic Acid Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 4,5-Dimethyl-2-furoic Acid

4,5-Dimethyl-2-furoic Acid: A Comprehensive Overview

4,5-Dimethyl-2-furoic Acid, also known by its CAS No. 89639-83-8, is a compound of significant interest in various scientific and industrial applications. This organic compound belongs to the family of furanic acids, characterized by its unique structure that combines a furan ring with a carboxylic acid group and two methyl substituents at the 4 and 5 positions. The compound has been extensively studied for its potential in pharmaceuticals, agrochemicals, and materials science.

The structural uniqueness of 4,5-Dimethyl-2-furoic Acid lies in its ability to participate in diverse chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its application in the development of novel antibiotics and anti-inflammatory agents. The methyl groups at the 4 and 5 positions provide steric hindrance, which can be advantageous in controlling the reactivity and selectivity of the compound during synthesis.

From a synthetic perspective, 4,5-Dimethyl-2-furoic Acid can be synthesized through various routes, including oxidation of dihydrofuran derivatives or through cyclization reactions involving aldehydes and carboxylic acids. Recent advancements in catalytic methods have made these syntheses more efficient and environmentally friendly. For example, the use of transition metal catalysts has enabled the selective formation of the furan ring under mild conditions.

In terms of applications, 4,5-Dimethyl-2-furoic Acid has shown promise in the field of material science. Its ability to form stable esters and amides makes it a valuable component in polymer chemistry. Researchers have investigated its use in creating biodegradable polymers for packaging and biomedical applications. Additionally, the compound has been explored as a building block for advanced materials with tailored electronic properties.

The biological activity of 4,5-Dimethyl-2-furoic Acid is another area of active research. Studies have demonstrated that it exhibits moderate antioxidant properties, making it a potential candidate for use in functional foods and cosmetics. Furthermore, its ability to inhibit certain enzymes has led to investigations into its potential as a therapeutic agent for metabolic disorders.

In conclusion, 4,5-Dimethyl-2-furoic Acid, with its CAS No. 89639-83-8, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to make it an area of interest for scientists and industry professionals alike.